Cas no 77667-09-5 (14,15-Dihydroxy-5,8,10,12-eicosatetraenoic Acid)

• Product Name: 14,15-Dihydroxy-5,8,10,12-eicosatetraenoic Acid
• CAS No: 77667-09-5
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.46568
• CID: 564499
• PubChem ID: 5312776

14,15-Dihydroxy-5,8,10,12-eicosatetraenoic Acid Properties

Names and Identifiers

• 5,8,10,12-Eicosatetraenoicacid, 14,15-dihydroxy-
• (5Z,8Z,11Z)-14,15-dihydroxyicosa-5,8,11-trienoic acid
• 14,15-Leukotriene B4
• LMFA03060090
• (5E,8E,10E,12E)-14,15-dihydroxyicosa-5,8,10,12-tetraenoic acid
• 14,15-Dihydroxy-5,8,10,12-eicosatetraenoic acid
• 5,8,10,12-Eicosatetraenoic acid, 14,15-dihydroxy-
• 77667-09-5
• SCHEMBL1479709
• 14,15-Leukotriene B(4)
• 14,15-Ltb4
• Q27132938
• (5Z,8Z,11Z)-14,15-dihydroxyicosatrienoic acid
• LMFA03050010
• (+/-)14,15-dihydroxy-5z,8z,11z-eicosatrienoic acid
• SCHEMBL2508726
• (+/-)14,15-DHET
• 14,15-dihydroxy-5Z,8Z,11Z-eicosatrienoate
• 14,15-dihydroxyeicosatrienoic Acid
• 14,15-DiHETrE
• (5Z,8Z,11Z)-14,15-Dihydroxyeicosa-5,8,11-trienoic acid
• 14,15-dihydroxyeicosatrienoate
• 14,15-dihydroxy-5Z,8Z,11Z-eicosatrienoic acid
• (5Z,8Z,11Z)-14,15-Dihydroxyicosa-5,8,11-trienoate
• 14,15-dihydroxyeicosa-5,8,11-trienoic acid
• (5Z,8Z,11Z)-14,15-Dihydroxyeicosa-5,8,11-trienoate
• CHEBI:63966
• 14,15-DHET-[d11]
• CHEMBL7514
• 14,15-DHET
• 192461-94-2
• (+/-)14,15-DiHETrE

• InChIKey： RFCYXKNVYQOCTM-CDZWCFJOSA-N
• Inchi： InChI=1S/C20H32O4/c1-2-3-12-15-18(21)19(22)16-13-10-8-6-4-5-7-9-11-14-17-20(23)24/h4,6-10,13,16,18-19,21-22H,2-3,5,11-12,14-15,17H2,1H3,(H,23,24)/b6-4+,9-7+,10-8+,16-13+
• SMILES： CCCCCC(C(C=CC=CC=CCC=CCCCC(=O)O)O)O

Computed Properties

• Exact Mass: 336.23016
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 14
• Monoisotopic Mass: 336.23006
• Heavy Atom Count: 24
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 77.8

Experimental Properties

• PSA: 77.76
• Refractive Index: 1.527
• Boiling Point: 537.6°C at 760 mmHg
• Flash Point: 293°C
• Density: 1.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Leukotrienes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Leukotrienes